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Introduction

Cardanol, a renewable phenolic lipid derived from cashew nutshell liquid (CNSL), is a
promising platform chemical for the development of sustainable, bio-based adhesives.[1][2][3]
Its unique structure, featuring a phenolic ring, a long unsaturated aliphatic side chain (a mixture
of monoene, diene, and triene), and a hydroxyl group, provides multiple reactive sites for
polymerization and cross-linking.[2][4] This allows for the formulation of versatile adhesives
with tunable properties suitable for a range of applications, including wood composites,
coatings, and metal bonding.[5][6][7] Cardanol-based adhesives offer a greener alternative to
conventional petroleum-based resins like phenol-formaldehyde and urea-formaldehyde, with
the potential for reduced formaldehyde emissions and a lower environmental footprint.[8]

These application notes provide an overview of the formulation of cardanol diene-based
adhesives, including synthesis protocols, curing characteristics, and performance data.

Data Presentation: Performance of Cardanol-Based
Adhesives

The following table summarizes the performance of various cardanol-based adhesive
formulations as reported in the literature.
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Adhesive
Formulation

Substrate

Test

Result

Reference

Phenol-
Cardanol-
Formaldehyde
Copolymer/Neop
rene Blend

Stainless Steel -

Stainless Steel

Shear Strength

12,000 kPa

[5]

Phenol-
Cardanol-
Formaldehyde
Copolymer/Neop
rene Blend

SBR - SBR

Peel Strength

10 kKN/m

[5]

Phenol-
Cardanol-
Formaldehyde
Copolymer/Neop
rene Blend

SBR - SBR

Shear Strength

1,000 kPa

[5]

Cardanol-

Formaldehyde

Particleboard

Modulus of
Rupture (MOR)

4.39 MPa

(8]

Cardanol-

Formaldehyde

Particleboard

Modulus of
Elasticity (MOE)

1172 MPa

(8]

Cardanol-
Formaldehyde
Novolac Resin
(1:0.8 molar

ratio)

Film

Curing Time at
150 °C

30 minutes

El

Cardanol-based
UV-cured
Polyurethane

Dispersion

Film

Tensile Strength

2.6 -5.7 MPa

[10]

Cardanol-based
UV-cured

Film

Pencil Hardness

2H - 5H

[10]
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Polyurethane

Dispersion

Experimental Protocols
Protocol 1: Synthesis of Cardanol-Formaldehyde (Resol)
Resin

This protocol describes the synthesis of a resol-type cardanol-formaldehyde resin, which is
catalyzed by a base.

Materials:

Cardanol (distilled)

Formaldehyde solution (37-40% in water)

Sodium hydroxide (NaOH) solution (2.0 M)

Round-bottom flask equipped with a reflux condenser, stirrer, and thermometer

Heating mantle

Distilled water

Procedure:

Charge the round-bottom flask with a specific molar ratio of cardanol to formaldehyde (e.g.,
1:1.5t0 1:2.5).

Add the 2.0 M NaOH solution as a catalyst. The amount of catalyst is typically a small
percentage of the total reactant weight.

Heat the mixture to 70-80 °C with continuous stirring.

Maintain the reaction at this temperature for 2-4 hours. The reaction progress can be
monitored by measuring the viscosity of the resin.
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» Once the desired viscosity is reached, cool the reactor to stop the reaction.

e The resulting resin can be used directly or stored for later use.

Protocol 2: Curing of Cardanol-Formaldehyde Resin for
Adhesive Bonding

This protocol outlines the process for using the synthesized cardanol-formaldehyde resin to
bond wood substrates.

Materials:

Cardanol-formaldehyde resin (synthesized as per Protocol 1)

Wood veneers or particles

Hot press

Applicator (e.g., brush, roller)
Procedure:

o Apply the cardanol-formaldehyde resin uniformly to the surfaces of the wood veneers or mix
it with wood particles. The amount of adhesive will depend on the desired bond line
thickness and the nature of the substrate.

e Assemble the coated veneers or form the particle mat.

¢ Place the assembly in a hot press.

e Apply a pressure of 1.5 - 2.5 MPa.

o Heat the press to a temperature between 140 °C and 160 °C.

e Maintain the pressure and temperature for a specified time, typically ranging from 8 to 15
minutes, to allow for the curing of the resin.[8][11]
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» After the pressing time is complete, carefully remove the bonded panel from the press and
allow it to cool to room temperature.

Visualization of Synthesis and Curing Pathway
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Caption: Synthesis of cardanol-formaldehyde resol resin and its subsequent curing.

The synthesis of cardanol-based adhesives can also proceed through an acid-catalyzed
reaction to form novolac resins.[1] These novolac resins require a curing agent, such as
hexamethylenetetramine (hexa), for cross-linking. The curing mechanism of cardanol-based
adhesives can also involve the unsaturated side chains, which can undergo oxidative cross-
linking, especially in the presence of metallic driers.[9] This dual curing potential, through both
the phenolic ring and the aliphatic side chain, contributes to the versatility and performance of
cardanol-based adhesives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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